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1,4-dicarboxamide

CAS No.: 710329-21-8

Cat. No.: B2897239

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 1,4-diazepane scaffold, a seven-membered heterocyclic ring containing two nitrogen

atoms at positions 1 and 4, has emerged as a privileged structure in medicinal chemistry. Its

inherent conformational flexibility and the ease with which it can be functionalized have made it

a versatile template for the design of a diverse array of biologically active molecules. This in-

depth technical guide provides a comprehensive overview of the significant biological activities

of 1,4-diazepane derivatives, delving into their mechanisms of action, structure-activity

relationships, and the experimental methodologies used to evaluate their therapeutic potential.

The 1,4-Diazepane Core: A Gateway to Diverse
Bioactivities
The unique three-dimensional architecture of the 1,4-diazepane ring allows for the precise

spatial orientation of various substituents, enabling these derivatives to interact with a wide

range of biological targets. This has led to the discovery of compounds with potent anticancer,
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antimicrobial, and neuroprotective properties, among others. The following sections will explore

these key therapeutic areas in detail.

Anticancer Activity: A Multi-pronged Attack on
Malignancy
1,4-Diazepane derivatives have demonstrated significant promise as anticancer agents, acting

through various mechanisms to inhibit tumor growth and induce cancer cell death.

Induction of Apoptosis
A primary mechanism by which many 1,4-diazepane derivatives exert their anticancer effects is

through the induction of apoptosis, or programmed cell death.[1] This process is crucial for

eliminating damaged or cancerous cells and is tightly regulated by a complex network of

signaling proteins.

Certain dibenzodiazepinone-triazole hybrids have been shown to arrest cancer cells in the

G2/M phase of the cell cycle and trigger apoptosis.[1] Mechanistic studies have revealed that

these compounds can increase the levels of reactive oxygen species (ROS) and disrupt the

mitochondrial membrane potential, key events in the intrinsic apoptosis pathway.[1]
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Figure 1: Apoptosis Induction by 1,4-Diazepane Derivatives.
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Kinase Inhibition
Protein kinases are critical regulators of cell signaling and are often dysregulated in cancer.

Several 1,4-diazepane derivatives have been identified as potent inhibitors of various protein

kinases, including Cyclin-Dependent Kinases (CDKs).[2][3]

For instance, certain 2,4,5-trisubstituted pyrimidines incorporating a 1,4-diazepane ring have

shown high selectivity for CDK9 over other CDKs.[2][4] CDK9 is a key transcriptional regulator,

and its inhibition can lead to the downregulation of anti-apoptotic proteins like Mcl-1, thereby

promoting cancer cell death.[5][6] The bulkier 7-membered 1,4-diazepane ring appears to be

crucial for this selectivity.[2][4]
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Figure 2: CDK9 Inhibition by 1,4-Diazepane Derivatives.

Tubulin Polymerization Inhibition
The microtubule network is essential for cell division, and drugs that interfere with its dynamics

are effective anticancer agents. Some 1,4-benzodiazepine derivatives have been shown to

inhibit tubulin polymerization, leading to a blockage of the cell cycle in the G2/M phase and

subsequent apoptosis.[7] These compounds often bind to the colchicine binding site on tubulin,

disrupting the formation of microtubules.[7]

Table 1: Anticancer Activity of Selected 1,4-Diazepane Derivatives
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Compound
Class

Target/Mechan
ism

Cancer Cell
Line(s)

IC50/GI50 (µM) Reference

Dibenzodiazepin

one-triazole

hybrid

Apoptosis

induction, G2/M

arrest

A549 (Lung),

MDAMB-231

(Breast)

0.71 - 7.29 [1]

2,4,5-

Trisubstituted

pyrimidine with

1,4-diazepane

CDK9 inhibition Various 0.36 - 0.86 [2][4]

Thieno[8]

[9]diazepine

derivatives

Not specified
HepG-2, MCF-7,

HCT-116
4.4 - 13 [10][11]

1,4-

Benzodiazepine-

2,5-dione

derivative (52b)

Protein synthesis

inhibition
NCI-H522 (Lung)

~0.24 (average

GI50)
[12]

Benzo[b][8]

[9]diazepines

(B1-4

compounds)

CDK-2 inhibition MCF-7 (Breast) Not specified [3]

Antimicrobial Activity: Combating Drug-Resistant
Pathogens
The rise of antibiotic resistance is a major global health threat, necessitating the development

of new antimicrobial agents. 1,4-Diazepane derivatives have shown promising activity against a

range of bacteria.

One notable mechanism of action is the inhibition of bacterial efflux pumps.[4][13] These

pumps are membrane proteins that actively extrude antibiotics from the bacterial cell,

conferring resistance. By inhibiting these pumps, 1,4-diazepane derivatives can restore the

efficacy of existing antibiotics. For example, 1-benzyl-1,4-diazepane has been shown to
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decrease the minimal inhibitory concentration (MIC) of levofloxacin in Escherichia coli strains

that overexpress efflux pumps.[14][15]

Furthermore, some curcumin-based 1,4-benzodiazepines have demonstrated potent

antibacterial activity, particularly against Gram-positive bacteria like Staphylococcus aureus.

[16] Genotoxic studies suggest that these compounds may act by damaging bacterial DNA.[16]

Table 2: Antimicrobial Activity of Selected 1,4-Diazepane Derivatives

Compound
Class

Target/Mechan
ism

Bacterial
Strain(s)

MIC (µg/mL) Reference

1-Benzyl-1,4-

diazepane

Efflux pump

inhibition
Escherichia coli

Potentiates

levofloxacin
[14][15]

Dichlorinated

1,4-

benzodiazepine

from curcumin

DNA damage
Staphylococcus

aureus
3.125 [16]

Fused triazoles

with diazepine

ring

Not specified

Gram-positive

and Gram-

negative bacteria

Not specified [17]

Neuroprotective Activity: A Hope for
Neurodegenerative Diseases
Neurodegenerative disorders like Alzheimer's disease represent a significant unmet medical

need. 1,4-Diazepane derivatives are being explored for their potential to combat the

pathological hallmarks of these diseases.

A key focus of research is the inhibition of amyloid-beta (Aβ) peptide aggregation, a central

event in the pathogenesis of Alzheimer's disease.[18] A library of 38 derivatives based on the

1,4-diazepane scaffold was synthesized and evaluated for their ability to inhibit the aggregation

of both Aβ42 and Aβ40 isoforms.[5] Some of these compounds demonstrated moderate to

good inhibition of Aβ aggregation and exhibited neuroprotective effects in cell-based assays.[5]
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[18] Computational studies suggest that these molecules may bind to Aβ peptides and stabilize

them, preventing further aggregation.[19]

Additionally, 1,4-diazepane derivatives have been developed as ligands for sigma receptors,

which are implicated in various neurodegenerative and psychiatric disorders.[2][9][12][20]

These ligands have shown potential as antipsychotics and antiamnesics and possess

antioxidant properties that could be neuroprotective.[9][20]
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Figure 3: Inhibition of Amyloid-Beta Aggregation.

Experimental Protocols
General Synthesis of 1,4-Diazepane Derivatives
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A common method for the synthesis of the 1,4-diazepane ring involves the cyclization of

appropriate precursors. For instance, thieno[8][9]diazepine derivatives can be synthesized by

reacting a ketoester with an appropriate amine in glacial acetic acid under reflux.[10]

Step-by-Step Protocol for the Synthesis of 3,4-Diaryl-7,8,9,10-tetrahydro-1H,6H-

cyclohepta[b]thieno[2,3-e][8][9]diazepin-5(4H)-one:[10]

A mixture of the appropriate ketoester (0.01 mol) and the respective amine (0.01 mol) in

glacial acetic acid (10 mL) is heated under reflux for 10 hours.

After cooling, the reaction mixture is concentrated under reduced pressure.

The product is triturated with diethyl ether.

The separated solid is filtered and crystallized from a suitable solvent.

Another approach involves the reaction of 2-aminobenzamides under Bargellini reaction

conditions to yield 1,4-benzodiazepine-3,5-dione derivatives.[21]

Cell Viability Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an

indicator of cell viability.[9]

Step-by-Step Protocol:[9]

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24

hours.

Treat the cells with various concentrations of the 1,4-diazepane derivative and incubate for

the desired time (e.g., 24, 48, or 72 hours).

Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.
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Calculate cell viability as a percentage of the control (untreated cells).

Minimum Inhibitory Concentration (MIC) Assay
The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of

a microorganism.[22]

Step-by-Step Protocol (Broth Microdilution):[22]

Prepare a serial two-fold dilution of the 1,4-diazepane derivative in a 96-well microtiter plate

with an appropriate broth medium.

Inoculate each well with a standardized bacterial suspension (approximately 5 x 10^5

CFU/mL).

Include a positive control (bacteria with no compound) and a negative control (broth only).

Incubate the plate at 37°C for 18-24 hours.

The MIC is determined as the lowest concentration of the compound at which no visible

bacterial growth is observed.

Thioflavin T (ThT) Assay for Aβ Aggregation Inhibition
This assay is used to monitor the formation of amyloid fibrils.

Step-by-Step Protocol:

Prepare a solution of Aβ peptide (e.g., Aβ42) in an appropriate buffer.

In a 96-well plate, mix the Aβ peptide with different concentrations of the 1,4-diazepane

derivative.

Add Thioflavin T solution to each well.

Incubate the plate at 37°C with intermittent shaking.

Measure the fluorescence intensity (excitation ~440 nm, emission ~480 nm) over time.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 16 Tech Support

https://www.researchgate.net/publication/381627212_Quantum_chemical_modelling_molecular_docking_synthesis_and_experimental_anti-microbial_activity_of_14-diazepan_linked_piperidine_derivative
https://www.researchgate.net/publication/381627212_Quantum_chemical_modelling_molecular_docking_synthesis_and_experimental_anti-microbial_activity_of_14-diazepan_linked_piperidine_derivative
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2897239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A decrease in the fluorescence signal in the presence of the compound indicates inhibition of

fibril formation.

Structure-Activity Relationships (SAR)
The biological activity of 1,4-diazepane derivatives is highly dependent on the nature and

position of the substituents on the diazepane ring and any fused ring systems.

Anticancer Activity: For CDK9 inhibitors, a bulky 7-membered 1,4-diazepane ring at the R3

position of a 2,4,5-trisubstituted pyrimidine core was found to be critical for selectivity over

CDK2.[2][4]

Antimicrobial Activity: In curcumin-based 1,4-benzodiazepines, the presence of multiple

chlorine atoms on the aromatic ring was correlated with increased potency against S.

aureus.[16]

Neuroprotective Activity: For Aβ aggregation inhibitors, the introduction of aromatic

substituents on the 1,4-diazepane scaffold can enhance π-π stacking and hydrophobic

interactions with the Aβ peptide, thereby improving inhibitory activity.[18] The flexibility of the

linker between two pharmacophoric moieties also plays a crucial role.[18] For sigma receptor

ligands, a cyclohexylmethyl or a butyl group at the 4-position, a methyl group at the 2-

position, and a substituted benzyl group at the 1-position of the 1,4-diazepane ring resulted

in the highest σ1 affinity.[2]

Conclusion and Future Directions
The 1,4-diazepane scaffold has proven to be a remarkably fruitful starting point for the

development of novel therapeutic agents. The diverse biological activities exhibited by its

derivatives underscore the value of this privileged structure in drug discovery. Future research

in this area will likely focus on:

Optimization of existing lead compounds to improve potency, selectivity, and

pharmacokinetic properties.

Exploration of novel synthetic methodologies to access a wider range of structurally diverse

1,4-diazepane derivatives.
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In-depth mechanistic studies to further elucidate the molecular targets and signaling

pathways modulated by these compounds.

Application of computational modeling and QSAR studies to guide the rational design of new

derivatives with enhanced therapeutic potential.[23]

The continued investigation of 1,4-diazepane derivatives holds great promise for the discovery

of new and effective treatments for a variety of diseases, from cancer to neurodegenerative

disorders and infectious diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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